N-(4-hydroxy-3,5-dimethoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(4-hydroxy-3,5-dimethoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO5S/c1-10-4-6-12(7-5-10)22(18,19)16-11-8-13(20-2)15(17)14(9-11)21-3/h4-9,16-17H,1-3H3
• InChI Key: JOVNOYMKMIBJSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C(=C2)OC)O)OC
• Molecular Formula: C15H17NO5S
• Molecular Weight: 323.4 g/mol

Description

N-(4-hydroxy-3,5-dimethoxyphenyl)-4-methylbenzenesulfonamide (also known as HDMBS) is a chemical compound that has gained interest in scientific research due to its potential applications in the field of medicinal chemistry. HDMBS has been shown to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of HDMBS is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the production of pro-inflammatory cytokines. HDMBS has also been shown to possess antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that HDMBS can reduce inflammation and oxidative stress in cells and tissues. HDMBS has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using HDMBS in lab experiments is that it is relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in drug development.

Future Directions

There are several potential future directions for research on HDMBS. One area of interest is its potential use in the treatment of inflammatory diseases such as arthritis and asthma. Another area of interest is its potential as an anticancer agent. Further research is needed to fully understand the mechanism of action of HDMBS and to optimize its use in drug development.

Synthesis Methods

The synthesis of HDMBS involves the reaction of 4-methylbenzenesulfonyl chloride with 4-hydroxy-3,5-dimethoxyaniline in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain HDMBS in its pure form.

Scientific Research Applications

HDMBS has been studied for its potential applications in the treatment of various diseases. Research has shown that HDMBS possesses anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.